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Cat. No.: B078073

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethoxyacetyl chloride, a reactive acyl chloride, serves as a versatile building block in
organic synthesis, particularly within the pharmaceutical and fine chemical industries. Its utility
lies in its ability to introduce the 2-ethoxyacetyl moiety into a variety of molecular scaffolds,
primarily through acylation reactions with nucleophiles such as amines and alcohols. This
technical guide provides a comprehensive overview of 2-ethoxyacetyl chloride, including its
synonyms, chemical and physical properties, a detailed experimental protocol for a key
reaction, and a discussion of its applications.

Synonyms and Identification

Proper identification of chemical reagents is crucial for accurate and reproducible research. 2-
Ethoxyacetyl chloride is known by several synonyms, which are often encountered in
chemical literature and supplier catalogs.
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Synonym

Reference

Ethoxyacetic Acid Chloride

[1]

ethoxyacetyl chloride

[1]

2-ethoxy-Acetyl chloroide

[1]

Acetyl chloride, 2-ethoxy-

[1]

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry

Number: 14077-58-8.[1]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-ethoxyacetyl chloride is

presented in the table below. This data is essential for reaction planning, safety assessment,

and purification procedures.

Property Value Reference
Molecular Formula C4H7CIO2 [2]
Molecular Weight 122.55 g/mol [2]
Appearance Colorless to light yellow liquid

Boiling Point 124 °C [1]

Density 1.119 g/cm? [1]
Refractive Index 1.4204 [1]

Solubility

Insoluble in water

[1]

Purity

>95.0% (GC)

Applications in Organic Synthesis

The primary utility of 2-ethoxyacetyl chloride lies in its role as an acylating agent.[1] It readily

reacts with nucleophiles to form a variety of useful compounds.
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Amide Formation

2-Ethoxyacetyl chloride reacts with primary and secondary amines to form N-(2-ethoxyacetyl)
amides. This reaction is fundamental in the synthesis of various pharmaceutical intermediates
and other fine chemicals.[1] A notable example is its use in the synthesis of cis-
ethoxyacetamide from cis-3-amino-6-methylchroman-4-ol.[1]

Ester Formation

While less commonly cited in the readily available literature, as an acyl chloride, it would be
expected to react with alcohols to form the corresponding 2-ethoxyacetate esters.

Enzymatic Kinetic Resolution of Chiral Amines

An important application in the field of stereoselective synthesis is the use of 2-alkoxyacetates,
derived from their respective acyl chlorides, as acylating agents in the enzymatic kinetic
resolution of chiral amines.[3] This process allows for the separation of enantiomers of a
racemic amine, a critical step in the development of many chiral drugs.

Experimental Protocol: N-Acylation of an Amine

The following is a representative, generalized protocol for the N-acylation of a primary or
secondary amine with 2-ethoxyacetyl chloride. This procedure is based on standard
methodologies for reactions between acyl chlorides and amines.

Materials:

A primary or secondary amine

2-Ethoxyacetyl chloride

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

A tertiary amine base (e.g., triethylamine or diisopropylethylamine)

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)
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e Anhydrous magnesium sulfate or sodium sulfate

o Standard laboratory glassware and stirring apparatus
 Inert atmosphere (e.g., nitrogen or argon)

Procedure:

e Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the
amine (1.0 equivalent) and the tertiary amine base (1.1-1.5 equivalents) in anhydrous DCM.

e Cooling: Cool the reaction mixture to 0 °C using an ice-water bath.

o Addition of Acyl Chloride: Slowly add 2-ethoxyacetyl chloride (1.0-1.2 equivalents)
dropwise to the stirred solution. Maintain the temperature at 0 °C during the addition to
control the exothermic reaction.

e Reaction Progression: After the addition is complete, allow the reaction mixture to warm to
room temperature and stir for 2-16 hours. The progress of the reaction can be monitored by
thin-layer chromatography (TLC).

o Workup:

o Quench the reaction by the slow addition of water or saturated aqueous sodium
bicarbonate solution.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution,
water, and brine.

o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to
obtain the crude product. The crude N-(2-ethoxyacetyl) amide can be purified by column
chromatography on silica gel or by recrystallization, depending on its physical properties.
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Signaling Pathways and Biological Activity

A comprehensive search of the scientific literature did not reveal any direct involvement of 2-
ethoxyacetyl chloride in specific biological signaling pathways. Its role in drug discovery and
development is primarily as a synthetic intermediate to build more complex molecules.[1] The
biological activity of the final products will be dependent on the overall structure of the
molecule, rather than the 2-ethoxyacetyl moiety itself. Researchers synthesizing novel
compounds using 2-ethoxyacetyl chloride for biological evaluation would need to conduct
appropriate assays to determine their specific activities and mechanisms of action.

Logical Workflow for N-Acylation

The following diagram illustrates the general workflow for the N-acylation of an amine using 2-
ethoxyacetyl chloride, from starting materials to the purified product.

Amine (1.0 eq)
Triethylamine (1.1-1.5 eq)
Anhydrous DCM

Purified N-(2-ethoxyacetyl) Amide

2-Ethoxyacetyl Chloride (1.0-1.2 eq)

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-(2-ethoxyacetyl) amides.

Conclusion

2-Ethoxyacetyl chloride is a valuable reagent for the introduction of the 2-ethoxyacetyl group
in organic synthesis. Its primary application is in the formation of amides, which are key
intermediates in the development of new pharmaceuticals and other functional molecules.
While no direct biological activity or involvement in signaling pathways has been reported for 2-
ethoxyacetyl chloride itself, its utility as a synthetic building block makes it a compound of
interest for researchers in drug discovery and development. The provided experimental
protocol and workflow offer a practical guide for its use in the laboratory. As with all reactive
acyl chlorides, appropriate safety precautions should be taken during its handling and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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